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Compound of Interest

Compound Name: Nemiralisib

Cat. No.: B609524 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of Nemiralisib (also known as GSK-2269557), a phosphoinositide 3-kinase δ (PI3Kδ)

inhibitor used in research. Adherence to these procedures is vital for ensuring personnel safety

and environmental protection.

Hazard and Safety Data
Nemiralisib is classified as a hazardous substance. All personnel handling this compound

must be fully aware of its potential risks and take appropriate precautions. The following table

summarizes key hazard information derived from safety data sheets (SDS).
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Hazard Category GHS Code Description Source

Acute Toxicity, Oral H302 Harmful if swallowed. [1]

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319
Causes serious eye

irritation.

Respiratory Irritation H335
May cause respiratory

irritation.

Reproductive Toxicity H361

Suspected of

damaging fertility or

the unborn child.

Hazardous to the

Aquatic Environment

(Chronic)

H410 / H412

Very toxic to aquatic

life with long lasting

effects. Harmful to

aquatic life with long

lasting effects.

[1]

Experimental Protocol: Nemiralisib Waste Disposal
The required method for the disposal of Nemiralisib and its associated waste is incineration by

a licensed environmental management vendor.[2] Do not dispose of Nemiralisib down the

drain or in regular trash.[3]

1. Required Personal Protective Equipment (PPE):

Wear appropriate personal protective equipment at all times, including a lab coat, safety

goggles with side-shields, and chemical-resistant gloves.[1]

When handling the powder form outside of a certified chemical fume hood, a suitable

respirator is required.[1]

2. Waste Segregation and Collection:

Solid Waste:
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Pure Compound/Unused Product: Collect any unused or expired Nemiralisib powder in
its original container or a clearly labeled, sealed waste container.
Contaminated Labware: All disposable items that have come into direct contact with
Nemiralisib (e.g., pipette tips, weigh boats, gloves, bench paper) must be considered
hazardous waste.
Collect these contaminated materials in a dedicated, sealed, and clearly labeled
hazardous waste container (e.g., a labeled bag or bin).

Liquid Waste:

Stock Solutions: Collect all solutions containing Nemiralisib in a dedicated, sealed, and
properly labeled hazardous liquid waste container.
Incompatible Materials: Do not mix Nemiralisib waste with strong acids, bases, or strong
oxidizing/reducing agents.[1][4]

3. Spillage Management:

Evacuate non-essential personnel from the area.[4]

Ensure adequate ventilation. Avoid breathing dust.[4]

For solid spills, carefully sweep up the material or use a HEPA-filtered vacuum. Avoid

generating dust.[4]

For liquid spills, cover with a suitable absorbent material.[4]

Collect the spillage and absorbed material into a sealed, labeled hazardous waste container.

[1]

Clean the spill area thoroughly with soap and water.

4. Storage and Disposal:

Store all Nemiralisib waste containers in a designated, secure, and well-ventilated

secondary containment area while awaiting pickup.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.[2]
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Ensure all waste is documented on a hazardous waste manifest for tracking purposes, as

required by regulations.[3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Nemiralisib waste in a laboratory setting.
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Caption: Workflow for Nemiralisib waste segregation and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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